Cas no 1803698-34-1 (Ethyl 2-amino-3-(difluoromethyl)-4-hydroxypyridine-6-carboxylate)

• Product Name: Ethyl 2-amino-3-(difluoromethyl)-4-hydroxypyridine-6-carboxylate
• CAS No: 1803698-34-1
• MF: C₉H₁₀F₂N₂O₃
• MW: 232.184109210968
• CID: 4916189
• Update Time: 2025-10-25

Ethyl 2-amino-3-(difluoromethyl)-4-hydroxypyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-amino-3-(difluoromethyl)-4-hydroxypyridine-6-carboxylate

• Inchi： 1S/C9H10F2N2O3/c1-2-16-9(15)4-3-5(14)6(7(10)11)8(12)13-4/h3,7H,2H2,1H3,(H3,12,13,14)
• InChI Key： TVQKKZDZYJLIME-UHFFFAOYSA-N
• SMILES： FC(C1C(C=C(C(=O)OCC)NC=1N)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 388
• XLogP3: 0.7
• Topological Polar Surface Area: 81.4

Additional information on Ethyl 2-amino-3-(difluoromethyl)-4-hydroxypyridine-6-carboxylate

Ethyl 2-amino-3-(difluoromethyl)-4-hydroxypyridine-6-carboxylate (CAS No. 1803698-34-1): A Comprehensive Overview

Ethyl 2-amino-3-(difluoromethyl)-4-hydroxypyridine-6-carboxylate (CAS No. 1803698-34-1) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural features, holds promise in various therapeutic applications, particularly in the realm of medicinal chemistry. Its molecular structure, featuring a pyridine core with substituents such as amino, hydroxyl, and difluoromethyl groups, makes it a versatile scaffold for designing novel bioactive molecules.

The significance of this compound lies in its potential to serve as a key intermediate in the synthesis of more complex pharmaceutical agents. The presence of multiple functional groups, including the amino and hydroxyl functionalities, provides ample opportunities for further chemical modifications. These modifications can be tailored to enhance the pharmacological properties of the resulting compounds, such as their binding affinity to target enzymes or receptors.

In recent years, there has been a growing interest in the development of drugs that incorporate fluorine atoms due to their ability to improve metabolic stability and binding interactions. The difluoromethyl group in Ethyl 2-amino-3-(difluoromethyl)-4-hydroxypyridine-6-carboxylate is a prime example of how fluorinated compounds can be leveraged to enhance drug efficacy. Studies have shown that fluorine substitution can significantly alter the electronic properties of molecules, leading to improved pharmacokinetic profiles.

One of the most compelling aspects of Ethyl 2-amino-3-(difluoromethyl)-4-hydroxypyridine-6-carboxylate is its potential application in the treatment of various diseases. Researchers have been exploring its utility in developing inhibitors for enzymes that play critical roles in metabolic pathways associated with cancer and inflammation. The compound's ability to interact with biological targets at a molecular level makes it a valuable candidate for further investigation.

The synthesis of Ethyl 2-amino-3-(difluoromethyl)-4-hydroxypyridine-6-carboxylate involves a series of carefully orchestrated chemical reactions. The process typically begins with the preparation of a pyridine derivative, which is then functionalized to introduce the desired substituents. The use of advanced synthetic techniques ensures high yield and purity, which are essential for pharmaceutical applications.

Recent advancements in computational chemistry have also played a pivotal role in understanding the behavior of Ethyl 2-amino-3-(difluoromethyl)-4-hydroxypyridine-6-carboxylate. Molecular modeling studies have provided insights into how this compound interacts with biological targets, helping researchers design more effective derivatives. These computational approaches are complemented by experimental validations, ensuring a robust understanding of the compound's pharmacological properties.

The potential therapeutic applications of Ethyl 2-amino-3-(difluoromethyl)-4-hydroxypyridine-6-carboxylate extend beyond its role as an intermediate. Preliminary studies suggest that it may have anti-inflammatory and anti-cancer properties. The compound's ability to modulate key signaling pathways has made it an attractive candidate for further preclinical and clinical investigations.

In conclusion, Ethyl 2-amino-3-(difluoromethyl)-4-hydroxypyridine-6-carboxylate (CAS No. 1803698-34-1) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and functional groups make it a valuable tool for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of the most pressing challenges in medicine today.